Cas no 2411268-08-9 (N-(1-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}cyclobutyl)but-2-ynamide)

• Product Name: N-(1-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}cyclobutyl)but-2-ynamide
• CAS No: 2411268-08-9
• MF: C₁₄H₁₈N₄O
• MW: 258.318922519684
• CID: 6444139
• PubChem ID: 165767781
• Update Time: 2025-10-30

N-(1-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}cyclobutyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}cyclobutyl)but-2-ynamide
• Z3552562702
• 2411268-08-9
• N-(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}cyclobutyl)but-2-ynamide
• EN300-26609616

• Inchi： 1S/C14H18N4O/c1-2-6-12(19)15-14(8-5-9-14)13-17-16-11-7-3-4-10-18(11)13/h3-5,7-10H2,1H3,(H,15,19)
• InChI Key： WAANHXQRBJBFGC-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NC1(C2=NN=C3CCCCN23)CCC1

Computed Properties

• Exact Mass: 258.14806121g/mol
• Monoisotopic Mass: 258.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(1-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}cyclobutyl)but-2-ynamide

Comprehensive Analysis of N-(1-{5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyridin-3-yl}cyclobutyl)but-2-ynamide (CAS No. 2411268-08-9)

The compound N-(1-{5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyridin-3-yl}cyclobutyl)but-2-ynamide (CAS No. 2411268-08-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This molecule features a 1,2,4-triazolo[4,3-a]pyridine core, a heterocyclic scaffold known for its bioactivity, combined with a cyclobutyl and but-2-ynamide moiety. Such hybrid structures are increasingly explored for their role in modulating protein-protein interactions and enzyme inhibition, making them valuable in drug discovery.

Researchers have highlighted the importance of triazolo-pyridine derivatives in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are critical in treating conditions like inflammation, cancer, and neurodegenerative diseases. The presence of the but-2-ynamide group introduces alkyne functionality, enabling click chemistry applications for bioconjugation and probe development. This versatility aligns with the growing demand for small-molecule probes in chemical biology and diagnostic imaging.

From a synthetic perspective, the cyclobutyl ring in CAS No. 2411268-08-9 offers conformational rigidity, which can enhance binding affinity and selectivity in drug design. Recent publications emphasize the role of strained ring systems in improving pharmacokinetic properties, a topic frequently searched by medicinal chemists. Additionally, the compound’s triazolo[4,3-a]pyridine core is a hotspot in fragment-based drug discovery (FBDD), a strategy gaining traction for optimizing lead compounds.

In the context of AI-driven drug discovery, N-(1-{5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyridin-3-yl}cyclobutyl)but-2-ynamide exemplifies how computational tools predict novel scaffolds. Searches for “machine learning in heterocyclic chemistry” or “de novo molecular design” often highlight such compounds as case studies. The integration of high-throughput screening (HTS) and quantitative structure-activity relationship (QSAR) models further accelerates its exploration.

Beyond pharmaceuticals, this compound’s alkyne handle makes it relevant in material science, particularly in polymer crosslinking and surface functionalization. Queries like “alkyne-based biomaterials” or “click chemistry in nanotechnology” reflect interdisciplinary interest. Its stability under physiological conditions also positions it as a candidate for prodrug development, a trending topic in precision medicine.

Regulatory and safety profiles of CAS No. 2411268-08-9 remain under investigation, but preliminary data suggest favorable ADME (absorption, distribution, metabolism, excretion) properties. Discussions on “green chemistry in heterocycle synthesis” often reference such molecules to emphasize atom economy and reduced toxicity—a priority for sustainable research.

In summary, N-(1-{5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyridin-3-yl}cyclobutyl)but-2-ynamide represents a multifaceted tool for researchers. Its applications span drug discovery, chemical biology, and material engineering, addressing contemporary challenges like targeted therapy and smart materials. As scientific databases and AI platforms expand, this compound’s relevance will likely grow, fueled by its structural ingenuity and functional adaptability.